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Introduction

HTH-01-091 is a potent and selective, cell-permeable, and ATP-competitive inhibitor of
Maternal Embryonic Leucine Zipper Kinase (MELK) with an IC50 of 10.5 nM.[1][2][3][4][5] It
also demonstrates inhibitory activity against other kinases such as PIM1/2/3, RIPK2, and
DYRK3.[1][2][4][5][6] Due to its role in targeting MELK, which is implicated in the proliferation of
certain cancer cells, HTH-01-091 is a valuable tool in breast cancer research.[1][2][4][5][6] This
document provides a detailed protocol for the preparation, storage, and handling of HTH-01-
091 stock solutions for in vitro experimental use.

Mechanism of Action: Kinase Inhibition

HTH-01-091 functions as an ATP-competitive inhibitor.[3] It binds to the ATP-binding site of the
MELK kinase, preventing the phosphorylation of its downstream substrates. This action
effectively blocks the signaling cascade mediated by the kinase. The cell-permeable nature of
HTH-01-091 allows it to enter cells and induce the degradation of MELK protein.[1][5][7]
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Preparation

Equilibrate HTH-01-091
powder to room temperature

Y

Weigh 4.99 mg of
HTH-01-091

DissQLution

Add 1 mL of DMSO to powder

\4
Vortex thoroughly

Y

Sonicate and/or heat
gently at 60°C

Y

Visually confirm complete
dissolution (clear solution)

Storage
Y

Aliquot into single-use
volumes (e.g., 20 pL)

Y

Store aliquots at -80°C
for long-term use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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